1-Naphthylglyoxal hydrate

• IUPAC Name: 2-naphthalen-1-yl-2-oxoacetaldehyde;hydrate
• InChI: InChI=1S/C12H8O2.H2O/c13-8-12(14)11-7-3-5-9-4-1-2-6-10(9)11;/h1-8H;1H2
• InChI Key: SIKHANNSJWMWME-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2C(=O)C=O.O
• Molecular Formula: C12H10O3
• DSSTOX Substance ID: DTXSID00656869
• Molecular Weight: 202.21 g/mol
• CAS RN: 16208-20-1

Description

1-Naphthylglyoxal hydrate is a chemical compound with the molecular formula C12H10O3. It is a solid substance and has a molecular weight of 202.21. The IUPAC name for this compound is 1-naphthyl (oxo)acetaldehyde hydrate.

Molecular Structure Analysis

The molecular structure of 1-Naphthylglyoxal hydrate can be analyzed using various techniques such as X-ray diffraction (single crystal X-ray diffraction (SCXRD), powder X-ray diffraction (PXRD)), spectroscopic (solid state nuclear magnetic resonance spectroscopy (ssNMR), Fourier-transformed infrared spectroscopy (FT-IR), Raman spectroscopy), thermal (differential scanning calorimetry (DSC), thermogravimetric analysis (TGA)), gravimetric (dynamic vapour sorption (DVS)), and computational (molecular mechanics (MM), Quantum Mechanics (QM), molecular dynamics (MD)) methods.

Physical And Chemical Properties Analysis

1-Naphthylglyoxal hydrate is a solid substance. It has a molecular weight of 202.21. The physical and chemical properties of hydrated forms of active pharmaceutical ingredients (APIs) can be characterized using various techniques such as X-ray diffraction, spectroscopy, thermal analysis, gravimetric analysis, and computational methods.

Scientific Research Applications

• Selective Fluorescent Chemosensor for Ferric Ion : A study by Ghosh, Dey, and Manna (2010) described an epoxy-based polymer bearing 1-naphthylamine units. This polymer exhibited selective fluorosensing behavior toward Fe³⁺ ions, highlighting its potential as a chemosensor for detecting specific metal ions (Ghosh, Dey, & Manna, 2010).

• Electropolymerization of 1-Naphthylamine : Arévalo, Fernández, Silber, and Sereno (1990) investigated the electrooxidation of 1-naphthylamine in aqueous acid media. Their findings contribute to the understanding of the mechanism of electropolymerization, which is essential for applications in material science and engineering (Arévalo et al., 1990).

• Sensing Bound-Water Hydration of Polyvinyl Alcohol : Kumar and Mishra (2007) used 1-naphthol as an excited state proton transfer fluorescent probe for sensing the bound-water hydration of polyvinyl alcohol. This suggests its potential use in hydrogel technology and material science (Kumar & Mishra, 2007).

• Conductive Polymer for Dopamine Detection : D’Eramo, Sereno, and Arévalo (2006) reported the use of a polymer p-1-NAPox film coated electrode for the selective determination of dopamine. This study demonstrates the potential application of these materials in biosensors and analytical chemistry (D’Eramo, Sereno, & Arévalo, 2006).

• Electrochromic and Fluorescent Polymer : Cihaner and Algi (2008) synthesized a novel polymer by electrochemical polymerization. This polymer showed stable electrochromic behavior and fluorescence, indicating its applicability in the field of optoelectronic materials (Cihaner & Algi, 2008).

• Hydration Dynamics of Protons : Lee et al. (1986) studied the proton transfer from the excited states of 1-naphthol. This research contributes to our understanding of proton hydration dynamics, which is relevant in physical chemistry and molecular biology (Lee et al., 1986).

• Fluorescent Molecular Probe for Bile Salt Interaction : Mohapatra and Mishra (2010) used 1-naphthol as a fluorescent probe to investigate the interaction of bile salts with lung surfactant, suggesting its utility in biomedical research and diagnostics (Mohapatra & Mishra, 2010).

• Antimicrobial Activities of Synthesized Compounds : Mohamed et al. (2008) reported the antimicrobial activities of some synthesized compounds derived from 3-aryl-1-(2-naphthyl)prop-2-en-1-ones. Such compounds could be of interest in pharmaceutical research and development (Mohamed et al., 2008).